Cas no 725238-44-8 (tert-butyl (2S)-3-amino-2-methylpropanoate)

• Product Name: tert-butyl (2S)-3-amino-2-methylpropanoate
• CAS No: 725238-44-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD28396851
• CID: 5683700
• PubChem ID: 28309100
• Update Time: 2025-05-20

tert-butyl (2S)-3-amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S)-
• SCHEMBL19008049
• (S)-tert-Butyl 3-amino-2-methylpropanoate
• EN300-26206786
• 725238-44-8
• tert-butyl (2S)-3-amino-2-methylpropanoate

• MDL： MFCD28396851
• Inchi： 1S/C8H17NO2/c1-6(5-9)7(10)11-8(2,3)4/h6H,5,9H2,1-4H3/t6-/m0/s1
• InChI Key： ZCDAFFAFDGDAGL-LURJTMIESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](C)CN

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 207.1±23.0 °C(Predicted)
• pka: 8.69±0.10(Predicted)

Additional information on tert-butyl (2S)-3-amino-2-methylpropanoate

tert-butyl (2S)-3-amino-2-methylpropanoate (CAS No. 725238-44-8)

The compound tert-butyl (2S)-3-amino-2-methylpropanoate (CAS No. 725238-44-8) is a significant molecule in the field of organic chemistry, particularly in the synthesis of chiral intermediates and bioactive compounds. This compound, with its unique stereochemistry and functional groups, has garnered attention in recent years due to its potential applications in drug discovery and asymmetric synthesis.

tert-butyl (2S)-3-amino-2-methylpropanoate is a derivative of propanoic acid, featuring a tert-butyl ester group and an amino substituent at the 3-position. The (2S) configuration indicates that the chiral center at the second carbon is in the S configuration. This stereochemistry is crucial for its role in asymmetric catalysis and enantioselective reactions. The molecule's structure allows for versatile reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of tert-butyl (2S)-3-amino-2-methylpropanoate in the development of novel therapeutic agents. Its ability to participate in enantioselective reactions has been leveraged in the synthesis of complex natural products and drug candidates. For instance, researchers have utilized this compound as a chiral auxiliary in the construction of biologically active molecules with high enantiomeric excess.

The synthesis of tert-butyl (2S)-3-amino-2-methylpropanoate typically involves multi-step processes, including esterification and stereoselective amino group introduction. Advanced techniques such as enzymatic catalysis and transition metal-mediated reactions have been employed to achieve high yields and excellent stereocontrol. These methods underscore the compound's importance in modern organic chemistry.

In terms of applications, tert-butyl (2S)-3-amino-2-methylpropanoate has found utility in peptide synthesis, where its amino group can be readily functionalized to form peptide bonds. Additionally, its tert-butyl ester group provides stability during reaction conditions, making it an ideal precursor for various bioactive compounds.

Recent advancements in asymmetric catalysis have further enhanced the role of tert-butyl (2S)-3-amino-2-methylpropanoate in drug discovery. Its use as a chiral ligand or catalyst has enabled the synthesis of enantiomerically pure compounds, which are critical for pharmacological studies. Moreover, its compatibility with diverse reaction conditions makes it a versatile tool in medicinal chemistry.

In conclusion, tert-butyl (2S)-3-amino-2-methylpropanoate (CAS No. 725238-44-8) stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, stereochemical properties, and wide-ranging applications continue to drive innovation in drug development and asymmetric synthesis. As research progresses, this compound is expected to play an even more prominent role in the creation of novel therapeutic agents and complex molecular architectures.